1-(6-(Benzyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-ol

• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol
• IUPAC Name: 1-[6-[benzyl(methyl)amino]-5-methylpyridin-3-yl]propan-1-ol
• InChI: InChI=1S/C17H22N2O/c1-4-16(20)15-10-13(2)17(18-11-15)19(3)12-14-8-6-5-7-9-14/h5-11,16,20H,4,12H2,1-3H3
• InChI Key: XNFGEEPXPVSZLN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CN=C(C(=C1)C)N(C)CC2=CC=CC=C2)O

Description

1-(6-(Benzyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-ol is a pyridine derivative with a propan-1-ol chain at position 3, a methyl group at position 5, and a benzyl(methyl)amino substituent at position 6 of the pyridine ring. Its molecular formula is C₁₇H₂₃N₂O, with a theoretical molecular weight of 271.4 g/mol (calculated).

Preparation Methods

Nucleophilic Aromatic Substitution (NAS)

NAS serves as a foundational approach for introducing the benzyl(methyl)amino group at the 6-position of the pyridine ring. A representative protocol involves reacting 6-chloro-5-methylpyridin-3-yl-propan-1-ol with benzyl(methyl)amine under Lewis acid catalysis. For instance, EP3539965B1 demonstrates that MgSO4 in ethyl acetate facilitates chloride displacement at 140°C, yielding 61% of analogous aminopropanol derivatives. Key parameters include:

• Temperature : 120–140°C to overcome aromatic ring deactivation.
• Solvent : Polar aprotic solvents (e.g., ethyl acetate) enhance nucleophilicity.
• Catalyst : Acidic conditions (e.g., HCl in ether) protonate the pyridine nitrogen, accelerating substitution.

Reductive Amination of Ketone Intermediates

Reductive amination offers an alternative route by constructing the benzyl(methyl)amino group post-ketone formation. As detailed in US9951012B2 , a pyridine-3-propanone intermediate reacts with benzylmethylamine in the presence of sodium triacetoxyborohydride (STAB), achieving >85% conversion in toluene at 80°C. Critical considerations:

• Reducing Agent : STAB outperforms NaBH4 in selectivity for secondary amines.
• Workup : Aqueous extraction removes unreacted amines, while silica chromatography isolates the product (HPLC purity >90%).

Detailed Methodologies and Optimization

Two-Step Synthesis via Chloropyridine Intermediate

Protocol :

• Chlorination : 5-Methylpyridin-3-ol undergoes chlorination using POCl3 at 110°C for 6 hours (yield: 89%).
• Amination : The resulting 6-chloro-5-methylpyridine reacts with benzyl(methyl)amine (2 eq) in acetonitrile at 80°C for 10 minutes, followed by propanol chain introduction via Grignard addition (Yield: 84%).

Optimization Insights :

• Microwave irradiation reduces reaction time from hours to minutes (e.g., 10 minutes vs. 12 hours).
• Solvent screening reveals acetonitrile (ε = 37.5) enhances dipole interactions, improving NAS efficiency by 22% compared to THF.

One-Pot Multicomponent Assembly

A streamlined approach combines pyridine aldehyde, propanol, and benzylmethylamine in a single vessel. CN109627219A illustrates this with nitration and cyclization steps in amyl alcohol, achieving 99% yield for analogous benzimidazolones. Adapting this for the target compound:

• Conditions : TosOH (0.2 eq) in MeOH at 70°C for 12 hours.
• Purification : Ethyl acetate/hexane chromatography removes byproducts (purity: 95%).

Industrial-Scale Production Considerations

Cost-Effective Reagent Selection

US9951012B2 highlights the economic burden of sodium hydride and benzyl bromide, proposing alternatives:

• Benzyl Chloride : 20% cost reduction vs. benzyl bromide.
• Cerium Ammonium Nitrate (CAN) : Replaces Pd catalysts in coupling steps, cutting expenses by 40%.

Solvent Recovery and Waste Management

• EP3539965B1 emphasizes azeotropic distillation for xylene recovery (98% efficiency), reducing raw material costs.
• Waste Streams : Acidic aqueous layers neutralize with CaCO3 before disposal, complying with EPA guidelines.

Analytical Validation and Quality Control

Spectroscopic Characterization

• ¹H NMR (CDCl3): δ 1.75–1.95 (m, 2H, CH2), 2.4 (s, 6H, CH3), 3.0 (s, 3H, NCH3), confirming propanol and methylamino groups.
• HPLC : C18 column, 70:30 acetonitrile/water, retention time = 6.2 minutes (purity >99%).

Stability Profiling

Accelerated stability studies (40°C/75% RH) show <2% degradation over 6 months when stored in amber glass under nitrogen.

Chemical Reactions Analysis

Types of Reactions

1-(6-(Benzyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The compound can be reduced to form different derivatives, depending on the specific conditions and reagents used.

Substitution: The benzyl(methyl)amino group can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group would yield a carbonyl compound, while reduction could lead to various alcohol derivatives.

Scientific Research Applications

1-(6-(Benzyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-ol has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or as a precursor for biologically active molecules.

Medicine: Research may explore its potential as a therapeutic agent or as a lead compound for drug development.

Industry: It can be used in the production of specialty chemicals or as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(6-(Benzyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-ol depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved would depend on the specific context and the nature of the interactions.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Pyridine Derivatives

Property	1-(6-(Benzyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-ol	1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol	1-(3-Chlorophenyl)-3-(6-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)amino)phenyl)propan-1-ol
Substituent at Position 6	Benzyl(methyl)amino	Diethylamino	Bicyclic terpene-derived amino
Molecular Weight (g/mol)	271.4 (theoretical)	238.3	465.0 (reported)
Predicted logP	~3.5 (highly lipophilic)	~2.8 (moderate lipophilicity)	~5.2 (very high lipophilicity)
Solubility	Low water solubility	Slightly soluble	Insoluble in water
Known Activities	Not reported	Laboratory research (non-therapeutic)	Soluble epoxygenase inhibitor; potential cardiovascular/neuro applications
Safety Profile	Likely higher toxicity due to aromatic amines	Lab hazards noted (no drug use advised)	Not fully characterized

Substituent-Driven Property Analysis

A. Benzyl(methyl)amino vs. Diethylamino (Position 6)

• Lipophilicity : The benzyl group increases logP (~3.5 vs. ~2.8), reducing water solubility but enhancing membrane permeability.
• Steric Effects: The bulky benzyl group may hinder binding to flat enzymatic pockets compared to the flexible diethylamino group.
• Safety : Benzylamines often pose higher toxicity risks (e.g., metabolic activation to reactive intermediates) compared to aliphatic amines .

Q & A

Q. What are the key synthetic routes and experimental design considerations for synthesizing this compound?

The synthesis of 1-(6-(Benzyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-ol involves functionalizing a pyridine core. A plausible route includes:

• Step 1 : Introducing the benzyl(methyl)amino group via nucleophilic substitution or reductive amination on a pre-functionalized pyridine intermediate.
• Step 2 : Installing the 5-methyl group through regioselective alkylation or directed ortho-metalation strategies.
• Step 3 : Attaching the propanol chain via Grignard addition or ketone reduction. Key considerations : Optimize reaction conditions (e.g., temperature, solvent polarity) to avoid side reactions like over-alkylation. Use catalytic systems (e.g., Pd or Cu) for regioselective coupling .

Q. What safety protocols are critical when handling this compound?

Based on structurally similar compounds (e.g., and ):

• Acute toxicity : Use fume hoods and PPE (gloves, goggles) to prevent inhalation (H332) or dermal exposure (H315).
• Storage : Store in dry, ventilated areas at 2–8°C to prevent decomposition.
• Spill management : Neutralize with inert adsorbents (e.g., sand) and dispose via hazardous waste protocols .

Q. Which analytical techniques are optimal for characterizing purity and structure?

• NMR : Confirm regiochemistry of the pyridine ring and propanol chain using $^1$H/$^{13}$C NMR (e.g., pyridine protons at δ 8.2–8.5 ppm).
• HPLC-MS : Assess purity (>98%) and detect trace impurities (e.g., unreacted intermediates).
• FT-IR : Verify functional groups (e.g., O-H stretch at ~3300 cm$^{-1}$) .

Advanced Research Questions

Q. How can structural modifications enhance biological activity or reduce toxicity?

Comparative studies (e.g., ) suggest:

• Substituent effects : Replacing the benzyl group with electron-withdrawing groups (e.g., CF$_3$) may improve metabolic stability.
• Propanol chain : Shortening the chain or introducing branching could alter membrane permeability. Methodology : Use in silico docking (e.g., AutoDock) to predict binding affinity to target proteins, followed by SAR assays .

Q. How should conflicting toxicity data (e.g., acute vs. chronic effects) be resolved?

Contradictions in toxicity classifications (e.g., vs. 3) require:

• Dose-response studies : Conduct in vitro assays (e.g., MTT on HepG2 cells) to establish LD$_{50}$ and NOAEL.
• Mechanistic analysis : Use transcriptomics to identify pathways affected at sublethal doses (e.g., oxidative stress markers) .

Q. What strategies address challenges in scaling up synthesis for preclinical studies?

• Catalyst optimization : Transition from homogeneous to heterogeneous catalysts (e.g., immobilized Pd) for recyclability.
• Flow chemistry : Improve yield and reduce reaction time for steps prone to exothermic side reactions (e.g., amine alkylation) .

Q. How can its mechanism of action be studied in complex biological systems?

• Target identification : Use affinity chromatography or photoaffinity labeling to isolate binding proteins.
• In vivo models : Administer radiolabeled compound (e.g., $^{14}$C) to track biodistribution in rodent models.
• Omics integration : Combine proteomics and metabolomics to map downstream effects .